Cas no 1341587-71-0 (5-(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 5-(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1341587-71-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5712257
• PubChem ID: 64271900
• Update Time: 2025-09-21

5-(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylicacid
• CS-0290709
• AKOS013593294
• 1341587-71-0
• 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid
• 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449581
• 2-Pyrazinecarboxylic acid, 5-(2-propyn-1-ylamino)-
• 5-(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-2-3-9-7-5-10-6(4-11-7)8(12)13/h1,4-5H,3H2,(H,9,11)(H,12,13)
• InChI Key： IAQLGOPLXVKXIM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)NCC#C)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 410.5±45.0 °C(Predicted)
• pka: 3.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives